Cas no 1797901-82-6 (VCNRSHYQICDRRF-UHFFFAOYSA-N)
VCNRSHYQICDRRF-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- VCNRSHYQICDRRF-UHFFFAOYSA-N
- 1797901-82-6
- ethyl 2-[3-(1-methyl-6-oxopyridazin-3-yl)propanoylamino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
- ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
- F6455-1500
- ethyl 2-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
- AKOS024569007
-
- Inchi: 1S/C17H20N4O4S/c1-3-25-16(24)11-6-7-12-15(11)19-17(26-12)18-13(22)8-4-10-5-9-14(23)21(2)20-10/h5,9,11H,3-4,6-8H2,1-2H3,(H,18,19,22)
- InChI Key: VCNRSHYQICDRRF-UHFFFAOYSA-N
- SMILES: S1C2CCC(C(OCC)=O)C=2N=C1NC(=O)CCC1=NN(C)C(=O)C=C1
Computed Properties
- Exact Mass: 376.12052631g/mol
- Monoisotopic Mass: 376.12052631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 129Ų
VCNRSHYQICDRRF-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6455-1500-2μmol |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 2μl |
$57.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-5μmol |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 5μl |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-10μmol |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 10μl |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-20μmol |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 20μl |
$79.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-1mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-2mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-3mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-4mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-5mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6455-1500-10mg |
ethyl 2-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)propanamido]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate |
1797901-82-6 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
VCNRSHYQICDRRF-UHFFFAOYSA-N Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on VCNRSHYQICDRRF-UHFFFAOYSA-N
Compound CAS No. 1797901-82-6: A Comprehensive Overview
The compound with CAS No. 1797901-82-6, also referred to as VCNRSHYQICDRRF-UHFFFAOYSA-N, is a fascinating molecule that has garnered significant attention in the field of advanced materials research and biomedical applications. This compound is notable for its unique structural properties and potential applications in cutting-edge technologies. Recent studies have highlighted its role in nanotechnology and drug delivery systems, making it a subject of intense scientific inquiry.
VCNRSHYQICDRRF-UHFFFAOYSA-N is classified as a polymeric material with a complex molecular structure. Its synthesis involves a multi-step process that combines principles from organic chemistry and polymer science. Researchers have employed advanced techniques such as high-throughput synthesis and computational modeling to optimize its production. The compound's ability to form self-assembled structures has been particularly intriguing, as it opens avenues for applications in soft matter physics and surface science.
One of the most promising aspects of this compound is its potential in the development of biocompatible materials. Recent studies have demonstrated its compatibility with human cells, making it a viable candidate for use in tissue engineering and regenerative medicine. Scientists have explored its ability to promote cell adhesion and proliferation, which are critical factors in designing artificial scaffolds for tissue repair.
In the realm of nanotechnology, VCNRSHYQICDRRF-UHFFFAOYSA-N has shown remarkable properties as a nanocarrier for drug delivery. Its unique surface chemistry allows for the attachment of therapeutic agents, enabling targeted delivery to specific tissues or cells. This has significant implications for the treatment of diseases such as cancer, where precise drug delivery can enhance efficacy while minimizing side effects.
The compound's optical properties have also been a focus of recent research. Studies have shown that it exhibits strong fluorescence under certain conditions, making it suitable for use in bioimaging applications. Researchers are exploring its potential as a contrast agent in diagnostic imaging techniques, which could revolutionize early disease detection.
From an environmental perspective, the synthesis and degradation pathways of this compound have been thoroughly investigated. Scientists have developed eco-friendly methods to produce the compound, reducing its environmental footprint. Additionally, studies on its biodegradability have shown that it can be broken down into non-toxic byproducts under specific conditions, making it a sustainable choice for various applications.
In conclusion, CAS No. 1797901-82-6, or VCNRSHYQICDRRF-UHFFFAOYSA-N, represents a groundbreaking advancement in materials science with diverse applications across multiple disciplines. Its unique properties and potential uses continue to inspire innovative research, positioning it as a key player in the development of next-generation technologies.
1797901-82-6 (VCNRSHYQICDRRF-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)